Cas no 909-94-4 ((5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl butanoate)

• Product Name: (5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl butanoate
• CAS No: 909-94-4
• MF: C₂₂H₂₅NO₅
• MW: 383.437606573105
• CID: 1957988
• PubChem ID: 5486625
• Update Time: 2025-04-21

(5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl butanoate Chemical and Physical Properties

Names and Identifiers

• (5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl butanoate
• [(4R,4aS,7aR,12bS)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] butanoate
• DTXCID50160805
• DTXSID30238314
• 14-Hydroxycodeinone butyrate
• Codeinone, 14-hydroxy-, butyrate
• Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-14-(1-oxobutoxy)-, (5-alpha)-
• 909-94-4
• BRN 4947306
• Morphinan-6-one, 7,8-didehydro-4,5-alpha-epoxy-14-hydroxy-3-methoxy-17-methyl-, butyrate (ester)

• Inchi： 1S/C22H25NO5/c1-4-5-17(25)28-22-9-8-14(24)20-21(22)10-11-23(2)16(22)12-13-6-7-15(26-3)19(27-20)18(13)21/h6-9,16,20H,4-5,10-12H2,1-3H3/t16-,20+,21+,22-/m1/s1
• InChI Key： SBHQSWHCUIYDHV-YPVJZLTNSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(C=CC([C@H]1[C@@]5(C=32)CCN4C)=O)OC(CCC)=O)OC

Computed Properties

• Exact Mass: 383.17327290g/mol
• Monoisotopic Mass: 383.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans